Cas no 54274-32-7 ((9alpha,16beta,18S)-ormosanine)

(9alpha,16beta,18S)-ormosanine structure
54274-32-7 structure
Product Name:(9alpha,16beta,18S)-ormosanine
CAS No:54274-32-7
MF:C20H35N3
MW:317.512005090714
CID:1588237
PubChem ID:11876142
Update Time:2025-04-21

(9alpha,16beta,18S)-ormosanine Chemical and Physical Properties

Names and Identifiers

    • (9alpha,16beta,18S)-ormosanine
    • DTXSID30332023
    • CHEBI:9438
    • Templetine
    • 54274-32-7
    • (1S,2R,7R,9S,10R)-1-[(2S)-piperidin-2-yl]-3,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecane
    • C10786
    • AKOS030503822
    • Inchi: 1S/C20H35N3/c1-3-9-21-18(8-1)20-13-16(12-15-6-5-10-22-19(15)20)17-7-2-4-11-23(17)14-20/h15-19,21-22H,1-14H2/t15-,16+,17-,18+,19-,20+/m1/s1
    • InChI Key: YUKCLPPRYNXRAF-FGSPNWDHSA-N
    • SMILES: N12CCCC[C@@H]1[C@H]1C[C@H]3CCCN[C@H]3[C@]([C@@H]3CCCCN3)(C2)C1

Computed Properties

  • Exact Mass: 317.283098129g/mol
  • Monoisotopic Mass: 317.283098129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.3Ų
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.1
  • Boiling Point: 404.8°C at 760 mmHg
  • Flash Point: 193.7°C
  • Refractive Index: 1.576
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